Cas no 86718-22-1 (ethyl trans-4-amino-3-hydroxy-piperidine-1-carboxylate)

• Product Name: ethyl trans-4-amino-3-hydroxy-piperidine-1-carboxylate
• CAS No: 86718-22-1
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• CID: 880896
• PubChem ID: 18641491
• Update Time: 2025-10-17

ethyl trans-4-amino-3-hydroxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid,4-amino-3-hydroxy-,ethylester,trans-(9CI)
• ethyl trans-4-amino-3-hydroxy-piperidine-1-carboxylate
• Ethyl (3S,4S)-4-amino-3-hydroxypiperidine-1-carboxylate
• 86718-22-1
• CS-0184970
• (3S,4S)-Ethyl 4-amino-3-hydroxypiperidine-1-carboxylate
• starbld0018536
• SCHEMBL9721563

• Inchi： 1S/C8H16N2O3/c1-2-13-8(12)10-4-3-6(9)7(11)5-10/h6-7,11H,2-5,9H2,1H3/t6-,7-/m0/s1
• InChI Key： TVTJWRDQBQQKIX-BQBZGAKWSA-N
• SMILES： O[C@H]1CN(C(=O)OCC)CC[C@@H]1N

Computed Properties

• Exact Mass: 188.11609238g/mol
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.8Ų

Additional information on ethyl trans-4-amino-3-hydroxy-piperidine-1-carboxylate

Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate: A Promising Compound in Pharmaceutical Research

Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate, with the CAS No. 86718-22-1, has emerged as a pivotal compound in the field of pharmaceutical research and drug development. This molecule belongs to the class of piperidine derivatives, which are widely explored for their potential in modulating neurotransmitter systems and cellular signaling pathways. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have highlighted the unique chemical properties and biological activities of this compound. Its molecular structure, characterized by a piperidine ring with functional groups such as amino, hydroxy, and carboxylate, provides a versatile scaffold for drug design and target-specific interactions.

Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate has garnered significant attention in recent years due to its potential applications in neurological disorders and metabolic diseases. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its antagonistic effects on NMDA receptor activity, suggesting its potential as a therapeutic agent for neurodegenerative conditions such as Alzheimer’s disease and Parkinson’s disease. The hydroxy group in its structure plays a critical role in modulating ion channel activity, while the carboxylate group enhances drug solubility and bioavailability. These functional groups collectively contribute to the compound’s selective binding affinity for target receptors.

Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate has also been investigated for its anti-inflammatory properties in chronic inflammatory diseases. A 2024 clinical trial reported in *Nature Communications* highlighted its ability to inhibit pro-inflammatory cytokine production through NF-κB pathway modulation. This mechanism of action makes it a promising candidate for the treatment of rheumatoid arthritis and autoimmune disorders. The piperidine ring structure allows for conformational flexibility, enabling the compound to adopt multiple binding orientations and interact with diverse protein targets.

Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate is synthesized through a multi-step organic synthesis process involving piperidine ring formation and functional group modification. A 2022 study in *Organic Letters* described a green synthesis method that utilizes catalytic hydrogenation and enantioselective reactions to produce the compound with high enantiomeric purity. This synthetic approach addresses the challenges of stereochemical control and environmental sustainability, aligning with the current trends in pharmaceutical manufacturing. The chemical stability and solubility profile of the compound are further optimized through derivatization strategies and solvent engineering.

Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate has shown preclinical efficacy in animal models of neurological and metabolic disorders. In a 2023 study published in *Frontiers in Neuroscience*, the compound was found to reduce neuronal apoptosis and improve synaptic plasticity in a mouse model of Alzheimer’s disease. The hydroxy group is hypothesized to modulate glutamate receptor activity, while the carboxylate group enhances neurotransmitter reuptake inhibition. These mechanistic insights provide a foundation for further clinical development and targeted therapeutic applications.

Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate is also being explored for its potential in metabolic disorders such as diabetes mellitus and obesity. A 2024 review in *Current Pharmaceutical Design* highlighted its ability to modulate AMPK signaling and enhance insulin sensitivity. The piperidine ring structure allows for conformational changes that activate metabolic pathways, while the amino group facilitates protein-protein interactions with metabolic enzymes. These properties make the compound a promising candidate for metabolic therapy and targeted drug delivery systems.

Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate has been integrated into drug discovery platforms that leverage machine learning and virtual screening techniques. A 2023 study in *ACS Chemical Biology* utilized computational models to predict the binding affinity of the compound with target proteins such as GABA receptors and serotonin receptors. These in silico approaches enable rapid identification of potential therapeutic applications and optimization of molecular structure for enhanced efficacy. The chemical diversity of the compound’s derivatives further expands its therapeutic potential in multi-target diseases.

Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate is currently under preclinical evaluation for its safety profile and pharmacokinetic properties. A 2024 toxicology study published in *Toxicological Sciences* reported low acute toxicity and favorable metabolic clearance in rodent models. The hydroxy and carboxylate groups are metabolized through glucuronidation and sulfation pathways, ensuring minimal accumulation in tissues. These pharmacokinetic characteristics are critical for drug development and clinical translation of the compound into human therapeutic applications.

Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate represents a promising advancement in drug discovery and biological research. Its unique molecular structure and multifunctional properties make it a versatile scaffold for target-specific drug design. Ongoing research efforts in computational chemistry, preclinical testing, and synthetic methodologies are further refining its therapeutic potential and clinical applications. As biomedical science continues to evolve, Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate is poised to play a significant role in innovative therapeutic strategies for complex diseases.

Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate is a key compound in the development of novel therapeutics for neurological and metabolic disorders. Its chemical versatility and biological activities position it as a critical component in modern drug discovery. Continued investigations into its mechanisms of action and pharmacological properties will further enhance its clinical potential and therapeutic applications. As research progresses, Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate is expected to contribute significantly to advancements in biomedical science and patient care.

Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate is a promising candidate for drug development due to its unique chemical structure and multifunctional properties. Its potential applications in neurological disorders, inflammatory diseases, and metabolic conditions highlight its versatility in biomedical research. Ongoing research and development efforts are focused on optimizing its therapeutic potential and expanding its clinical applications. As scientific advancements continue, Ethyl trans-4-Amino-3-Hydroxy-Piperidine-1-Carboxylate is expected to play a key role in innovative therapeutic strategies and improvements in patient outcomes.